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Compound of Interest

Compound Name:
(3-Fluorophenyl)carbamic acid

benzyl ester

Cat. No.: B141135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties and a

representative synthetic workflow for (3-Fluorophenyl)carbamic acid benzyl ester, a
compound of interest in synthetic and medicinal chemistry.

Core Compound Data
(3-Fluorophenyl)carbamic acid benzyl ester is an organic compound featuring a fluorinated

phenyl ring linked to a carbamate group, which in turn is esterified with a benzyl group. Its

chemical properties are summarized below.
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Property Value Reference

Molecular Formula C₁₄H₁₂FNO₂ [1]

Molecular Weight 245.25 g/mol [1]

CAS Number 149524-47-0 [1][2][3][4][5]

Topological Polar Surface Area

(TPSA)
38.33 Å² [6]

LogP 3.5744 [6]

Hydrogen Bond Donors 1 [6]

Hydrogen Bond Acceptors 2 [6]

Rotatable Bonds 3 [6]

Synthetic Workflow
The synthesis of (3-Fluorophenyl)carbamic acid benzyl ester can be achieved through the

reaction of 3-fluoroaniline with benzyl chloroformate. This reaction is a common method for the

formation of carbamates from an amine and a chloroformate. A generalized experimental

workflow for this synthesis is outlined below.
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Reactants:
- 3-Fluoroaniline

- Benzyl Chloroformate
- Base (e.g., Pyridine or NaHCO₃)
- Solvent (e.g., Dichloromethane)

Reaction Vessel

Addition

Stirring at 0°C to
Room Temperature

Aqueous Workup
(e.g., wash with HCl, NaHCO₃, brine)

Reaction Quenching

Drying of Organic Layer
(e.g., over Na₂SO₄)

Filtration

Solvent Removal
(Rotary Evaporation)

Purification
(e.g., Column Chromatography or Recrystallization)

Crude Product

(3-Fluorophenyl)carbamic acid
benzyl ester
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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